Cas no 27988-64-3 (Poly(5-bru))

• Product Name: Poly(5-bru)
• CAS No: 27988-64-3
• MF: C₉H₁₂BrN₂O₉P
• MW: 403.077342987061
• CID: 255792
• Update Time: 2024-01-27

Poly(5-bru) Chemical and Physical Properties

Names and Identifiers

• Poly(5-bru)
• poly-5-bromouridylic acid
• 5'-Uridylic acid, 5-bromo-, homopolymer
• Poly(bu)

• Inchi： 1S/C9H12BrN2O9P/c10-3-1-12(9(16)11-7(3)15)8-6(14)5(13)4(21-8)2-20-22(17,18)19/h1,4-6,8,13-14H,2H2,(H,11,15,16)(H2,17,18,19)/t4-,5-,6-,8-/m1/s1
• InChI Key： IDPVUMJNEZFMNU-UAKXSSHOSA-N
• SMILES： P(OC[C@@H]1[C@@H](O)[C@@H](O)[C@H](N2C(=O)NC(=O)C(Br)=C2)O1)(O)(O)=O

Computed Properties

• Exact Mass: 401.946
• Monoisotopic Mass: 401.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166A^2

Experimental Properties

• Density: 2.165
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.683
• PSA: 181.12000
• LogP: -1.97240